Cas no 2319875-82-4 (1-(4-fluorophenyl)methyl-3-2-methyl-2-(thiophen-3-yl)propylurea)

• Product Name: 1-(4-fluorophenyl)methyl-3-2-methyl-2-(thiophen-3-yl)propylurea
• CAS No: 2319875-82-4
• MF: C₁₆H₁₉FN₂OS
• MW: 306.398266077042
• CID: 5355691
• Update Time: 2025-07-18

1-(4-fluorophenyl)methyl-3-2-methyl-2-(thiophen-3-yl)propylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorobenzyl)-3-(2-methyl-2-(thiophen-3-yl)propyl)urea
• 1-[(4-fluorophenyl)methyl]-3-(2-methyl-2-thiophen-3-ylpropyl)urea
• 1-(4-fluorophenyl)methyl-3-2-methyl-2-(thiophen-3-yl)propylurea

• Inchi： 1S/C16H19FN2OS/c1-16(2,13-7-8-21-10-13)11-19-15(20)18-9-12-3-5-14(17)6-4-12/h3-8,10H,9,11H2,1-2H3,(H2,18,19,20)
• InChI Key： MPEVTNYXDNUSIE-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C)(C)CNC(NCC1C=CC(=CC=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 343
• XLogP3: 3.5
• Topological Polar Surface Area: 69.4

Additional information on 1-(4-fluorophenyl)methyl-3-2-methyl-2-(thiophen-3-yl)propylurea

Introduction to 1-(4-fluorophenyl)methyl-3-2-methyl-2-(thiophen-3-yl)propylurea (CAS No. 2319875-82-4)

The compound 1-(4-fluorophenyl)methyl-3-2-methyl-2-(thiophen-3-yl)propylurea, identified by its CAS number 2319875-82-4, represents a significant advancement in the realm of medicinal chemistry. This molecule, featuring a unique structural framework, has garnered attention for its potential applications in therapeutic research. The presence of a fluorophenyl moiety, combined with a thiophen-3-yl substituent and a urea functional group, contributes to its distinctive chemical properties and biological activity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug design due to their ability to enhance metabolic stability, binding affinity, and pharmacokinetic profiles. The 4-fluorophenyl group in this compound is particularly noteworthy, as fluorine atoms can modulate electronic effects and influence molecular interactions with biological targets. This feature has been extensively explored in the development of small-molecule inhibitors and agonists for various diseases.

The thiophen-3-yl ring is another critical component of this molecule, contributing to its structural complexity and potential biological activity. Thiophenes are well-documented scaffolds in medicinal chemistry, known for their role in antimicrobial, anti-inflammatory, and anticancer agents. The incorporation of a methyl group at the propyl chain further diversifies the compound's pharmacological properties, enabling fine-tuning of its biological effects.

The urea functional group in 1-(4-fluorophenyl)methyl-3-2-methyl-2-(thiophen-3-yl)propylurea serves as a key pharmacophore, facilitating interactions with biological targets such as enzymes and receptors. Urea-based compounds have been widely studied for their role in modulating enzyme activity and receptor binding. The specific arrangement of these functional groups in this molecule suggests potential applications in the development of novel therapeutic agents.

Current research in medicinal chemistry emphasizes the need for innovative molecular architectures to address unmet medical needs. The structural features of 1-(4-fluorophenyl)methyl-3-2-methyl-2-(thiophen-3-yl)propylurea make it a promising candidate for further investigation. Studies have begun to explore its interactions with various biological targets, including enzymes involved in metabolic pathways and signaling molecules associated with diseases such as cancer and neurodegeneration.

One notable area of investigation is the compound's potential as an inhibitor of kinases, which are enzymes implicated in numerous diseases, including cancer. The combination of a fluorophenyl group and a thiophen-3-yl moiety may enhance binding affinity to kinase active sites, leading to the development of potent inhibitors. Preliminary computational studies have suggested that this compound may exhibit favorable interactions with key residues in kinase domains, making it a valuable scaffold for drug design.

In addition to its kinase inhibition potential, 1-(4-fluorophenyl)methyl-3-2-methyl-2-(thiophen-3-yl)propylurea has shown promise as a modulator of inflammatory pathways. Inflammatory processes are central to many chronic diseases, including cardiovascular disorders and autoimmune conditions. The compound's ability to interact with inflammatory mediators has been demonstrated in vitro, suggesting its potential as an anti-inflammatory agent.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The introduction of the fluorophenyl, thiophen-3-yl, and urea moieties requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one, facilitating their exploration in preclinical studies.

Preclinical studies are essential for evaluating the safety and efficacy of novel compounds before they proceed to clinical trials. Initial experiments with 1-(4-fluorophenyl)methyl-3-2-methyl-2-(thiophen-3-y l)propylurea have shown encouraging results in cell-based assays. These studies have revealed potential therapeutic effects without significant toxicity at tested concentrations, indicating its promise as a lead compound for further development.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for new drug candidates like this one. Molecular modeling techniques have been used to predict binding affinities and optimize structural features for improved biological activity. These approaches have significantly reduced the time required to identify promising compounds from large libraries.

Future research directions include exploring derivatives of 1-(4-fluorophenyl)methyl -3 -2 -methyl -2 - (thioph en - 3 -y l) prop ylurea that may enhance its therapeutic potential or reduce side effects. Structural modifications can be tailored to improve solubility, bioavailability, or target specificity without compromising efficacy. Collaborative efforts between synthetic chemists and biologists are crucial for translating laboratory discoveries into viable therapeutic options.

The impact of fluorinated aromatic compounds on drug development cannot be overstated. Their unique properties make them valuable tools for creating drugs with improved pharmacokinetic profiles. As research continues into compounds like 1-(4-fluorophen ylmethyl)-3 - 2 -methyl - 2 - (thiop hen - 3 -y l) prop ylurea, new insights into disease mechanisms will emerge, paving the way for more effective treatments.